3-(2-ethoxyethoxy)-N-[3-(isobutyrylamino)phenyl]benzamide

• IUPAC Name: 3-(2-ethoxyethoxy)-N-[3-(2-methylpropanoylamino)phenyl]benzamide
• InChI: InChI=1S/C21H26N2O4/c1-4-26-11-12-27-19-10-5-7-16(13-19)21(25)23-18-9-6-8-17(14-18)22-20(24)15(2)3/h5-10,13-15H,4,11-12H2,1-3H3,(H,22,24)(H,23,25)
• InChI Key: NNMPCTVDTPETAF-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOC1=CC=CC(=C1)C(=O)NC2=CC(=CC=C2)NC(=O)C(C)C
• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol

Description

3-(2-ethoxyethoxy)-N-[3-(isobutyrylamino)phenyl]benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound is also known as A-769662 and belongs to the class of AMP-activated protein kinase (AMPK) activators. AMPK is an enzyme that plays a crucial role in regulating cellular energy homeostasis, making A-769662 a promising candidate for the treatment of various metabolic disorders.

Mechanism of Action

A-769662 activates AMPK by binding to the γ-subunit of the enzyme, resulting in conformational changes that increase its activity. This leads to the phosphorylation of downstream targets involved in energy metabolism, such as acetyl-CoA carboxylase and glucose transporter 4. The activation of these targets increases glucose uptake and fatty acid oxidation, leading to improved energy metabolism.
Biochemical and Physiological Effects:
A-769662 has been shown to have several biochemical and physiological effects in various cell types. It increases glucose uptake and fatty acid oxidation in skeletal muscle cells, leading to improved energy metabolism. It also inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Furthermore, A-769662 has been shown to improve insulin sensitivity and glucose metabolism in animal models of type 2 diabetes.

Advantages and Limitations for Lab Experiments

A-769662 has several advantages as a research tool. It is a potent and selective AMPK activator, making it a valuable tool for studying the role of AMPK in cellular energy metabolism. However, A-769662 has some limitations as well. It has low water solubility, making it difficult to use in aqueous solutions. Additionally, it has been shown to have off-target effects on other enzymes, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the research on A-769662. One potential application is in the treatment of metabolic disorders such as type 2 diabetes and obesity. Further studies are needed to determine the optimal dosage and administration of A-769662 for these conditions. Additionally, A-769662 may have potential applications in the treatment of cancer, and further studies are needed to determine its efficacy and safety in this context. Finally, the development of more water-soluble analogs of A-769662 may overcome some of the limitations of the compound as a research tool.

Scientific Research Applications

A-769662 has been extensively studied for its potential therapeutic applications in various metabolic disorders such as type 2 diabetes, obesity, and cancer. It has been shown to activate AMPK, which in turn increases glucose uptake and fatty acid oxidation in skeletal muscle cells. This makes A-769662 a potential treatment for type 2 diabetes by improving insulin sensitivity and glucose metabolism. Additionally, A-769662 has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.